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Compound of Interest

Compound Name: WAY-100135

Cat. No.: B1683583 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of

stock solutions of WAY-100135, a potent and selective 5-HT1A receptor antagonist. Adherence

to these guidelines is crucial for ensuring the compound's stability and the reproducibility of

experimental results. The information herein is compiled from publicly available data sheets

from various suppliers.

Compound Information
WAY-100135 is commonly supplied as the dihydrochloride salt, which influences its molecular

weight and solubility. It is imperative to use the correct molecular weight for accurate molar

concentration calculations.
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Property Value Source

Chemical Name

(S)-N-tert-Butyl-3-(4-(2-

methoxyphenyl)-piperazin-1-

yl)-2-phenylpropanamide

dihydrochloride

[1][2]

Molecular Formula C₂₄H₃₃N₃O₂·2HCl [1][2]

Molecular Weight 468.47 g/mol [1][2][3]

Purity ≥98% [1][2]

Form Solid

Solubility Data
The choice of solvent is critical for preparing a stable stock solution. Dimethyl sulfoxide

(DMSO) is the recommended solvent for achieving high concentration stock solutions. Water

can also be used, but at significantly lower concentrations and may require physical methods to

aid dissolution.

Solvent
Maximum
Concentration

Conditions Source

DMSO 100 mM - [1][2][4]

Water 5 mM With gentle warming [1][2][4]

Water 10 mM With sonication [1][2][4]

Experimental Protocols
Materials and Equipment

WAY-100135 dihydrochloride powder

Dimethyl sulfoxide (DMSO), anhydrous

Sterile, nuclease-free water
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Vortex mixer

Sonicator (optional, for aqueous solutions)

Calibrated analytical balance

Sterile microcentrifuge tubes or cryovials

Pipettes and sterile filter tips

Protocol for Preparing a 100 mM DMSO Stock Solution
This protocol describes the preparation of a 100 mM stock solution of WAY-100135 in DMSO.

Acclimatization: Allow the vial of WAY-100135 powder to equilibrate to room temperature

before opening to prevent condensation of moisture.

Weighing: Accurately weigh the desired amount of WAY-100135 powder using a calibrated

analytical balance. For example, to prepare 1 mL of a 100 mM stock solution, weigh out

46.85 mg of the compound (Molecular Weight = 468.47).

Dissolution: Add the appropriate volume of anhydrous DMSO to the powder. For the example

above, add 1 mL of DMSO.

Mixing: Vortex the solution thoroughly until the solid is completely dissolved. Gentle warming

in a water bath (not exceeding 40°C) can be used to aid dissolution if necessary, but is not

typically required for DMSO.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in sterile

microcentrifuge tubes or cryovials to minimize freeze-thaw cycles.

Storage: Store the aliquots at -20°C for short-term storage (up to 1 month) or at -80°C for

long-term storage (up to 6 months).[3]

Protocol for Preparing a 10 mM Aqueous Stock Solution
This protocol is for applications where DMSO is not suitable. Note the lower achievable

concentration and the need for sonication.
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Acclimatization: Allow the vial of WAY-100135 powder to reach room temperature.

Weighing: Weigh the desired amount of WAY-100135 powder. For example, to prepare 1 mL

of a 10 mM stock solution, weigh 4.68 mg.

Dissolution: Add the appropriate volume of sterile, nuclease-free water. For the example

above, add 1 mL of water.

Sonication: Sonicate the solution until the compound is fully dissolved.[1][2][4] Gentle

warming can also be applied.

Sterilization (Optional but Recommended): If the aqueous solution is to be used in cell

culture, it should be filter-sterilized through a 0.22 µm syringe filter.[3]

Aliquoting and Storage: Aliquot the solution into sterile tubes and store at -20°C or -80°C.

Aqueous solutions may be more prone to degradation, so long-term storage should be

carefully monitored.

Visualization of Experimental Workflow
The following diagram illustrates the key steps for preparing a stock solution of WAY-100135.
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Stock Solution Preparation

DMSO Protocol Aqueous Protocol

Final Steps

Weigh WAY-100135 Powder

Add Appropriate Solvent
(e.g., DMSO or Water)

Dissolve Compound

Vortex until dissolved

For DMSO

Sonicate until dissolved

For Water

Aliquot into single-use tubes

Store at -20°C or -80°C

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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